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Compound of Interest

Compound Name: Vanillylamine hydrochloride

Cat. No.: B023838 Get Quote

An In-depth Technical Guide to the Safe Handling of Vanillylamine Hydrochloride in the

Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for Vanillylamine
hydrochloride, a compound utilized in various research and drug development applications.

Adherence to these guidelines is crucial for ensuring personal safety and maintaining a secure

laboratory environment.

Hazard Identification and Classification
Vanillylamine hydrochloride is classified as a hazardous chemical. It is essential to be fully

aware of its potential dangers before handling.

GHS Classification:

Skin Corrosion/Irritation: Category 2[1][2][3]

Serious Eye Damage/Eye Irritation: Category 2/2A[1][2][3]

Specific Target Organ Toxicity (Single Exposure): Category 3, targeting the respiratory

system[1][2][3]

Signal Word: Warning[1][2]
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Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Precautionary Statements: A thorough understanding of precautionary statements is vital for

safe handling. Key statements include P261, P280, P302+P352, P305+P351+P338, and P501.

[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Vanillylamine hydrochloride is

provided below.

Property Value

CAS Number 7149-10-2

Molecular Formula C₈H₁₂ClNO₂

Molecular Weight 189.64 g/mol

Decomposition Temperature 218-220°C (424-428 °F)

Synonyms 4-Hydroxy-3-methoxybenzylamine hydrochloride

Safe Handling and Storage Protocols
Strict adherence to the following procedures is mandatory to minimize exposure and ensure

safety.

Engineering Controls
Work with Vanillylamine hydrochloride should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[1][4]
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Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the handling area.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure.

PPE Type Specification

Eye/Face Protection

Chemical splash-resistant safety glasses or

goggles with side protection.[1] Use equipment

tested and approved under standards such as

NIOSH (US) or EN 166 (EU).[2]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[3] Handle with gloves

inspected prior to use, employing proper glove

removal technique.[2]

Respiratory Protection
If airborne concentrations are high or irritation is

experienced, use a full-face respirator.

Handling Procedures
Avoid contact with skin, eyes, and clothing.[1]

Minimize dust generation and accumulation when handling the solid form.[1][4]

Do not eat, drink, or smoke in the laboratory or areas where the chemical is handled.[4]

Wash hands thoroughly after handling the compound.[1][4]

Keep the container tightly closed when not in use.[1][4]

Storage
Store in a tightly-closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible substances such as strong oxidizing agents.[1][6]
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Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures
The following diagram outlines the initial steps to be taken in case of exposure.

Exposure Type
Immediate Action

Follow-up

Inhalation Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact Immediately flush skin with running water for at least 15 minutes.
Remove contaminated clothing.

Eye Contact
Immediately flush open eyes with running water for at least 15 minutes.

Remove contact lenses if present and easy to do.

Ingestion
Clean mouth with water.
Do not induce vomiting.

Obtain immediate medical attention.

Click to download full resolution via product page

Caption: First aid procedures for Vanillylamine hydrochloride exposure.

Accidental Release Measures
In the event of a spill, the following workflow should be initiated to ensure containment and

cleanup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b023838?utm_src=pdf-body-img
https://www.benchchem.com/product/b023838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate immediate area and ensure adequate ventilation.

Assess the spill.
Is it a solid or liquid?

For solid spills, carefully sweep or vacuum the material.
Avoid generating dust.

Solid

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Liquid

Place spilled material into a labeled, sealed container for hazardous waste.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Dispose of all cleanup materials as hazardous waste.

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to a Vanillylamine hydrochloride spill.
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Toxicology and Ecological Information
While comprehensive toxicological data is not fully available, the primary irritant effects are

well-documented.

Effect Description

Acute Toxicity

To the best of current knowledge, the acute and

chronic toxicity of this substance are not fully

known.[6]

Skin Contact
May result in inflammation characterized by

itching, scaling, reddening, or blistering.[1]

Eye Contact
May result in redness, pain, or severe eye

damage.[1]

Carcinogenicity
No classification data on carcinogenic properties

is available from major regulatory agencies.[6]

Ecological Toxicity

Harmful to aquatic life with long-lasting effects.

[7] Do not let the product enter drains, other

waterways, or soil.[1]

Disposal Considerations
Proper disposal of Vanillylamine hydrochloride and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Dispose of contents and container to an approved waste disposal plant.[1]

Do not flush down the drain or into the sewer system.[8]

Waste should be collected in a separate, compatible, and clearly labeled hazardous waste

container.[4]

Arrange for the collection of hazardous waste by a licensed disposal company.[8]
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This guide is intended to provide a comprehensive overview of the safety and handling

precautions for Vanillylamine hydrochloride. Always refer to the specific Safety Data Sheet

(SDS) provided by the supplier for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b023838?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

